Cas no 56797-56-9 (3,3'-dibromo-5,5'-dichlorobiphenyl-4,4'-diamine)

3,3'-dibromo-5,5'-dichlorobiphenyl-4,4'-diamine structure
56797-56-9 structure
Product Name:3,3'-dibromo-5,5'-dichlorobiphenyl-4,4'-diamine
CAS No:56797-56-9
MF:C12H8Br2Cl2N2
MW:410.919319152832
CID:1600520
PubChem ID:151357
Update Time:2025-04-21

3,3'-dibromo-5,5'-dichlorobiphenyl-4,4'-diamine Chemical and Physical Properties

Names and Identifiers

    • 3,3'-dibromo-5,5'-dichlorobiphenyl-4,4'-diamine
    • (1,1'-Biphenyl)-4,4'-diamine, 3,3'-dibromo-5,5'-dichloro-
    • 3,3'-Dibromo-5,5'-dichloro-(1,1'-biphenyl)-4,4'-diamine
    • 4-(4-amino-3-bromo-5-chlorophenyl)-2-bromo-6-chloroaniline
    • SCHEMBL9772902
    • DTXSID80205339
    • 56797-56-9
    • AKOS030220447
    • Inchi: 1S/C12H8Br2Cl2N2/c13-7-1-5(3-9(15)11(7)17)6-2-8(14)12(18)10(16)4-6/h1-4H,17-18H2
    • InChI Key: PJPFXYSJCFZWNF-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=CC(=C1)C1C=C(C(=C(C=1)Br)N)Cl)Cl)N

Computed Properties

  • Exact Mass: 407.84324
  • Monoisotopic Mass: 407.843
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Density: 1.906
  • Boiling Point: 419.7°C at 760 mmHg
  • Flash Point: 207.6°C
  • Refractive Index: 1.712
  • PSA: 52.04
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